Cas no 522598-13-6 (4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 522598-13-6
• MF: C₁₂H₁₅N₃S₂
• MW: 265.397599458694
• MDL: MFCD03423425
• CID: 3111592
• PubChem ID: 5151346
• Update Time: 2025-04-21

4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-prop-2-enyl-3-(5-propylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• MFCD03423425
• ALBB-003173
• STK450044
• AKOS003289495
• 4-Allyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• H22601
• LS-01246
• BBL017559
• 522598-13-6
• 4-allyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-2H-1,2,4-triazole-3-thione

• MDL： MFCD03423425
• Inchi： 1S/C12H15N3S2/c1-3-5-10-7-9(8-17-10)11-13-14-12(16)15(11)6-4-2/h4,7-8H,2-3,5-6H2,1H3,(H,14,16)
• InChI Key： XGDMERZSTQDRGP-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1CCC)C1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 265.07073984Da
• Monoisotopic Mass: 265.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88Ų